![molecular formula C22H25NO5 B6174896 (2R)-2-(tert-butoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid CAS No. 2624108-70-7](/img/no-structure.png)
(2R)-2-(tert-butoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
Overview
Description
This compound is a derivative of propanoic acid where one of the hydrogens in the 2nd carbon (in the (2R) configuration) is replaced by a tert-butoxy group and the other hydrogen is replaced by an amino group. This amino group is further modified with a carbonyl group that is connected to a methoxy group, which is finally connected to a 9H-fluoren-9-yl group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The 9H-fluoren-9-yl group is a polycyclic aromatic hydrocarbon, which could contribute to the overall stability of the molecule. The presence of the tert-butoxy group could make the compound quite bulky and could affect its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group could make the compound acidic. The compound is likely to be solid at room temperature .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(tert-butoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid involves the protection of the amine group, followed by the coupling of the protected amine with the fluorenylmethoxycarbonyl (Fmoc) group. The tert-butoxy group is then introduced, followed by deprotection of the Fmoc group to yield the final product.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydroxide", "Di-tert-butyl dicarbonate", "N,N-dimethylformamide", "N,N-diisopropylethylamine", "2-amino-3-hydroxypropanoic acid", "tert-butyl bromoacetate", "Triethylamine", "Palladium on carbon", "Hydrogen gas" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydroxide to yield 9H-fluoren-9-ol.", "9H-fluoren-9-ol is reacted with di-tert-butyl dicarbonate in the presence of N,N-dimethylformamide and N,N-diisopropylethylamine to yield 9H-fluoren-9-yl di-tert-butyl dicarbonate.", "2-amino-3-hydroxypropanoic acid is protected with the Fmoc group using diisopropylcarbodiimide and N,N-diisopropylethylamine.", "9H-fluoren-9-yl di-tert-butyl dicarbonate is coupled with the Fmoc-protected 2-amino-3-hydroxypropanoic acid using N,N-diisopropylethylamine to yield the Fmoc-protected amine.", "The Fmoc group is deprotected using piperidine in N,N-dimethylformamide to yield the amine.", "The amine is reacted with tert-butyl bromoacetate in the presence of triethylamine to yield (2R)-2-(tert-butoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid.", "The tert-butoxy group can be deprotected using trifluoroacetic acid." ] } | |
CAS RN |
2624108-70-7 |
Molecular Formula |
C22H25NO5 |
Molecular Weight |
383.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
